Cas no 1932148-65-6 (methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate)

• Product Name: methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate
• CAS No: 1932148-65-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5562977
• PubChem ID: 130632574
• Update Time: 2025-07-21

methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1932148-65-6
• methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate
• EN300-7887406

• Inchi： 1S/C9H17NO2/c1-7(2)9(8(11)12-3)5-4-6-10-9/h7,10H,4-6H2,1-3H3/t9-/m0/s1
• InChI Key： QRZVCANMLSMRHC-VIFPVBQESA-N
• SMILES： O(C)C([C@@]1(C(C)C)CCCN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate

Introduction to Methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate (CAS No. 1932148-65-6)

Methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate, identified by its CAS number 1932148-65-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center and an ester functional group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural properties of this compound make it a valuable scaffold for medicinal chemists exploring new pharmacophores.

The< strong>methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate molecule belongs to the pyrrolidine class of heterocycles, which are widely recognized for their role in biological systems and pharmaceuticals. Pyrrolidine derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The presence of the (2S) configuration at the chiral center enhances the compound's specificity and binding affinity to biological targets, making it a promising candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate and biological receptors. These studies have highlighted the compound's potential as a modulator of enzyme activity and receptor binding. For instance, research has shown that this compound can interact with enzymes involved in metabolic pathways, suggesting its utility in treating metabolic disorders.

In addition to its pharmacological potential, methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate has been explored in synthetic chemistry for its role as an intermediate in the preparation of more complex molecules. The ester group in this compound can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups and the creation of novel derivatives. This versatility makes it a valuable building block for medicinal chemists seeking to develop new drug candidates.

Recent studies have also demonstrated the compound's efficacy in preclinical models. In particular, research has focused on its potential as an antipsychotic agent. The chiral center in methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate contributes to its selectivity, enabling it to interact with specific neurotransmitter receptors while minimizing side effects. This has opened up new avenues for treating neurological disorders such as schizophrenia and bipolar disorder.

The synthesis of methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate involves several key steps that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a chiral auxiliary, which is then used to introduce the (S) configuration at the stereogenic center. Subsequent reactions include esterification and protection-deprotection steps to achieve the desired molecular architecture. These synthetic strategies underscore the importance of meticulous planning and execution in pharmaceutical research.

The compound's stability under various conditions has been thoroughly investigated, ensuring its suitability for both laboratory research and industrial applications. Studies have shown that methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate maintains its structural integrity under standard storage conditions, making it a reliable reagent for synthetic chemists. Additionally, its solubility profile allows for easy incorporation into various solvents and reaction media, further enhancing its utility in pharmaceutical synthesis.

The growing interest in methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate is reflected in the increasing number of patents and publications dedicated to this compound. Researchers worldwide are exploring its potential applications in drug development, leading to a wealth of scientific literature on its properties and uses. This body of work not only advances our understanding of this molecule but also inspires new directions for future research.

As our understanding of biological systems continues to evolve, so does our appreciation for the role that small molecules like methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate play in health and disease. The ability to design and synthesize compounds with high precision allows us to target specific biological pathways with greater accuracy, leading to more effective treatments for a wide range of disorders. This underscores the importance of continued investment in pharmaceutical research and development.

In conclusion, methyl (2S)-2-(propan-2-yl)pyrrolidine-2-carboxylate is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic and computational methods, make it a valuable tool for drug discovery and development. As research progresses, we can expect to see even more innovative applications emerge from this versatile molecule.